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Compound of Interest

Compound Name: DY3002
CAS No.: 2020015-37-4
Cat. No.: B607232
Get Quote
. J

Executive Summary & Compound Profile

DY3002 is a third-generation, irreversible EGFR tyrosine kinase inhibitor (TKI) designed to
overcome T790M-mediated drug resistance in non-small cell lung cancer (NSCLC). Unlike
early-generation inhibitors, DY3002 exhibits high selectivity for the T790M mutation (ICso =
0.71 nM) over wild-type EGFR (ICso = 448.7 nM), significantly reducing off-target toxicity such
as hyperglycemia [1, 2].[1]

Successful application of DY3002 in cellular or enzymatic assays hinges on proper
solubilization. As a lipophilic small molecule (C24H25CIN6O2), it is prone to precipitation in
aqueous buffers if not properly constituted in an organic carrier solvent first.

Physicochemical Data
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Property Value

Molecular Weight 464.95 g/mol

Formula C24H25CIN60O2

Physical State Solid powder (typically off-white to yellow)
Primary Solvent DMSO (Dimethyl Sulfoxide)

Solubility (DMSO) > 50 mg/mL (approx. 100 mM)

Solubility (Water) Insoluble (requires carrier)

Core Directive: Reconstitution Protocol
A. Solvent Selection Strategy

The choice of solvent is dictated by the amphiphilic nature of the quinazoline/pyrimidine
scaffold common in EGFR inhibitors.

o Recommended Solvent: Anhydrous DMSO (Dimethyl Sulfoxide)

o Why: DMSO is the gold standard for DY3002 due to its high dielectric constant and ability
to disrupt the crystal lattice of the compound without altering its chemical structure. It
ensures a high-concentration stock (10 mM — 50 mM) essential for serial dilutions.

o Grade: Use Cell Culture Grade or HPLC Grade (>99.9% purity). Moisture in low-grade
DMSO can cause compound hydrolysis or precipitation over time.

 Alternative Solvent: DMF (Dimethylformamide)

o Why: Acceptable if DMSO interferes with specific downstream chemical cross-linking
assays, though less common in live-cell culture due to higher cytotoxicity.

e Contraindicated:

o Water/PBS: Do not attempt to dissolve directly in aqueous buffers. This will result in a
suspension, leading to erratic ICso data.
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o Ethanol: Solubility is significantly lower than in DMSO; not recommended for high-
concentration stocks.

B. Step-by-Step Reconstitution (10 mM Stock)

Objective: Prepare 1 mL of a 10 mM stock solution.

Weighing: Accurately weigh 4.65 mg of DY3002 powder.

o Note: If the vendor supplies a pre-weighed vial (e.g., 5 mg or 10 mg), it is safer to add the
solvent volume calculated to the vial rather than transferring the powder, to avoid loss.

Calculation:

o For 5 mg of DY3002 to make a 10 mM (0.01 M) stock:

Solubilization: Add the calculated volume of anhydrous DMSO to the vial.

Agitation: Vortex vigorously for 30—60 seconds. If particulates remain, sonicate in a water
bath at room temperature (25°C) for 2—5 minutes.

o Visual Check: The solution must be perfectly clear. Any turbidity indicates incomplete
solubilization.

Aliquot & Storage:
o Divide into small aliquots (e.g., 20-50 pL) to avoid freeze-thaw cycles.
o Store at -80°C (stable for 6-12 months) or -20°C (stable for 1 month).

Experimental Workflow & Dilution Logic

To treat cells (e.g., H1975 or A431), you must transition from the organic stock to the aqueous
culture medium without "crashing" the compound out of solution.

The "Intermediate Dilution" Method

Directly adding 100% DMSO stock to media can cause local precipitation at the pipette tip.
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e Step 1 (Stock): Thaw 10 mM DY3002 stock.
o Step 2 (Serial Dilution): Perform serial dilutions in DMSO first (e.g., to 1 mM, 0.1 mM).

o Step 3 (Media Preparation): Dilute the DMSO working solution 1:1000 into the culture

medium.
o Example: Add 1 pL of 1 mM DMSO solution to 1 mL of media = 1 uM final concentration.

o Final DMSO Concentration: This ensures the final DMSO concentration is 0.1%, which is
generally non-toxic to cells.

Workflow Visualization

The following diagram illustrates the critical path from powder to assay plate, highlighting the
"Danger Zone" where precipitation often occurs.
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Caption: Logical flow for DY3002 preparation. Green nodes indicate stable states; Red
indicates risk points.

Biological Validation (Self-Check)
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To verify that your reconstitution was successful and the compound is active, use the following
control parameters based on reported literature [1, 3]:

Expected Outcome

Assay Type Cell Line | Target L. .
(Validation Metric)
o ICs0 = 37 nM (0.037 uM).[1]
Cell Viability H1975 (EGFR T790M/L858R) ]
High potency expected.
o ICs0 = 380—450 nM.[1] Lower
Cell Viability A431 (EGFR WT) o o
potency indicates selectivity.
S1 > 600.[1][2] If SI < 100,
Selectivity Index (ICs0 WT) / (ICs0 Mutant) check for degradation or
precipitation.
Dose-dependent reduction in
Western Blot H1975 Lysate

p-EGFR (Tyr1068).

Troubleshooting Tip: If you observe "crystals” in your cell culture plate under the microscope,
your concentration of DY3002 exceeded the aqueous solubility limit, or the DMSO
concentration (>0.5%) caused the compound to crash. Repeat using the "Intermediate Dilution”
method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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